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Compound of Interest

Compound Name:
Disulfide, bis[2-nitro-4-

(trifluoromethyl)phenyl]

CAS No.: 860-39-9

Cat. No.: B1265454

Get Quote

Introduction
Disulfide, bis[2-nitro-4-(trifluoromethyl)phenyl] is a symmetrical aromatic disulfide with the

chemical formula C₁₄H₆F₆N₂O₄S₂.[1] Its structure is characterized by a disulfide linkage (-S-S-)

connecting two 2-nitro-4-(trifluoromethyl)phenyl moieties. Each aromatic ring is substituted with

two potent electron-withdrawing groups: a nitro group (-NO₂) at the ortho position and a

trifluoromethyl group (-CF₃) at the para position relative to the disulfide bond. This unique

substitution pattern profoundly influences the molecule's electronic structure and, consequently,

its spectral properties.

This technical guide provides an in-depth analysis of the core spectroscopic characteristics of

Disulfide, bis[2-nitro-4-(trifluoromethyl)phenyl]. We will delve into its Ultraviolet-Visible (UV-

Vis), Nuclear Magnetic Resonance (¹H, ¹³C, and ¹⁹F NMR), and Mass Spectrometry (MS)

profiles. The causality behind experimental choices, detailed protocols, and the interpretation of

spectral data are presented to offer researchers, scientists, and drug development

professionals a comprehensive resource for the characterization of this and structurally related

compounds.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b1265454#bc-rfq
https://www.benchchem.com/product/b1265454/docs?utm_src=pdf-body#a-comprehensive-spectroscopic-guide-to-disulfide-bis-2-nitro-4-trifluoromethyl-phenyl
https://pubchemlite.lcsb.uni.lu/e/compound/13336
https://www.benchchem.com/product/b1265454/docs?utm_src=pdf-body#a-comprehensive-spectroscopic-guide-to-disulfide-bis-2-nitro-4-trifluoromethyl-phenyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265454?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy provides insights into the electronic transitions within a molecule. The

spectrum is dictated by the presence of chromophores—functional groups that absorb light in

the UV-visible range. In the target molecule, the nitroaromatic system is the dominant

chromophore.

Core Principles and Expected Absorption
Aromatic compounds exhibit characteristic UV absorption bands arising from π → π*

transitions. The presence of a nitro group (-NO₂) typically results in strong absorption bands.[2]

[3][4] Furthermore, the disulfide bond itself is a chromophore, and its absorption characteristics

are influenced by the C-S-S-C dihedral angle and the nature of the substituents on the

aromatic rings.[5][6] The combination of the nitro and trifluoromethyl groups, both strong

electron-withdrawing substituents, is expected to significantly modulate the energy of these

electronic transitions. The absorption maximum for nitroaromatic compounds can vary widely

(170-270 nm) depending on the molecular structure.[7][8]

Predicted UV-Vis Spectral Data
While specific experimental data for the title compound is not readily available in public

literature, we can predict the absorption profile based on related structures like bis(4-

nitrophenyl)disulfide.

Feature
Expected Wavelength
(λmax)

Electronic Transition

Primary Absorption 230-280 nm
π → π* transitions of the

aromatic system

Secondary Absorption 300-350 nm

n → π* transitions associated

with the nitro group and

disulfide linkage

Note: These are estimated ranges. The actual λmax values will be influenced by the solvent

used.
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Experimental Protocol for UV-Vis Spectroscopy
This protocol ensures the acquisition of a high-quality UV-Vis spectrum.

Instrumentation: A dual-beam UV-Vis spectrophotometer (e.g., Cary 60) is recommended.

Solvent Selection: Choose a UV-grade solvent that is transparent in the region of interest

(200-800 nm) and in which the compound is soluble. Methanol, ethanol, or acetonitrile are

suitable choices.

Sample Preparation:

Prepare a stock solution of the compound at a concentration of approximately 1 mg/mL.

From the stock solution, prepare a dilute solution (e.g., 1-10 µg/mL) in the chosen solvent.

The final concentration should yield an absorbance between 0.1 and 1.0 for the main

absorption peak to ensure adherence to the Beer-Lambert law.

Data Acquisition:

Calibrate the spectrophotometer using a cuvette filled with the pure solvent as a blank.

Rinse the sample cuvette with the prepared dilute solution before filling it.

Place the sample cuvette in the spectrophotometer and record the spectrum over a

wavelength range of 200 to 800 nm.

Workflow for UV-Vis Analysis
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Sample Preparation

Data Acquisition
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Prepare Dilute Solution (Abs < 1.0)

Calibrate Spectrophotometer (Blank)
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Caption: Workflow for UV-Vis Spectroscopic Analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful technique for the unambiguous structural elucidation of

organic molecules. For Disulfide, bis[2-nitro-4-(trifluoromethyl)phenyl], ¹H, ¹³C, and ¹⁹F
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NMR are all indispensable.

¹H NMR Spectroscopy
The ¹H NMR spectrum provides information about the number, environment, and connectivity

of protons in the molecule.

Expected Spectral Features: Due to the molecule's C₂ symmetry, the two aromatic rings are

chemically equivalent. This results in a simplified spectrum representing only three unique

aromatic protons. The strong electron-withdrawing effects of the -NO₂ and -CF₃ groups will

shift these proton signals significantly downfield compared to unsubstituted benzene (δ 7.26

ppm).

Predicted ¹H NMR Data (in CDCl₃, 500 MHz):

Proton Assignment
Predicted Chemical
Shift (δ, ppm)

Multiplicity
Coupling Constant
(J, Hz)

H-3 ~8.5 d (doublet) ~2.0 (⁴J H-H)

H-5 ~8.0
dd (doublet of

doublets)

~8.5 (³J H-H), ~2.0 (⁴J

H-H)

H-6 ~7.8 d (doublet) ~8.5 (³J H-H)

Interpretation: The proton at C-3 (ortho to -NO₂ and meta to -CF₃) will be the most

deshielded. It will appear as a doublet due to a small four-bond coupling to H-5. The proton

at C-6 (ortho to the disulfide) will be a doublet due to a three-bond coupling to H-5. The

proton at C-5 will be a doublet of doublets, coupling to both H-3 and H-6.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum reveals the carbon framework of the molecule.

Expected Spectral Features: The molecule's symmetry means only six aromatic carbon

signals are expected. The carbon attached to the -CF₃ group will appear as a quartet due to

one-bond C-F coupling (¹JCF), which is a hallmark of the trifluoromethyl group. The other

carbons will also show smaller long-range C-F couplings.
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Predicted ¹³C NMR Data (in CDCl₃, 125 MHz):

Carbon Assignment
Predicted Chemical Shift
(δ, ppm)

Multiplicity (due to C-F
coupling)

C-S (C-1) ~135 s

C-NO₂ (C-2) ~148 s

C-3 ~125 q

C-CF₃ (C-4) ~130 q (¹JCF ≈ 272 Hz)

C-5 ~128 s

C-6 ~132 s

-CF₃ ~123 q (¹JCF ≈ 272 Hz)

¹⁹F NMR Spectroscopy
¹⁹F NMR is extremely useful for fluorinated compounds due to the 100% natural abundance

and high sensitivity of the ¹⁹F nucleus.[9]

Expected Spectral Features: The two -CF₃ groups are in identical chemical environments.

Therefore, a single, sharp singlet is expected in the proton-decoupled ¹⁹F NMR spectrum.

Predicted ¹⁹F NMR Data (in CDCl₃):

Fluorine Assignment
Predicted Chemical Shift
(δ, ppm)

Multiplicity

-CF₃ ~ -63 s (singlet)

Note: Chemical shift is relative to CFCl₃ (δ 0.0 ppm). Trifluorotoluene (δ -63.72 ppm) is also a

common reference.[10]

Experimental Protocol for NMR Spectroscopy
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Instrumentation: A high-field NMR spectrometer (e.g., Bruker 500 MHz) equipped with a

broadband probe is required. For ¹⁹F NMR, a probe capable of observing the fluorine

frequency is necessary.[11]

Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of a

deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

Internal Standard: Add a small amount of tetramethylsilane (TMS) for ¹H and ¹³C NMR

referencing (δ 0.0 ppm). For ¹⁹F NMR, an external or internal reference such as CFCl₃ can

be used.

Data Acquisition:

Acquire a standard ¹H spectrum.

Acquire a proton-decoupled ¹³C spectrum.

Acquire a proton-decoupled ¹⁹F spectrum.

For unambiguous assignments, 2D NMR experiments like COSY (¹H-¹H), HSQC (¹H-¹³C),

and HMBC (¹H-¹³C) can be performed.

Workflow for NMR Analysis
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Sample Preparation

Data Acquisition (1D & 2D)

Structure Elucidation

Dissolve 5-10 mg in 0.6 mL Deuterated Solvent

Add Internal Standard (TMS)

1H NMR

Transfer to NMR Tube

13C NMR
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Confirm Connectivity & Structure
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Caption: Workflow for Comprehensive NMR Structural Analysis.
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Mass Spectrometry (MS)
Mass spectrometry is a critical analytical technique used to measure the mass-to-charge ratio

(m/z) of ions, allowing for the determination of molecular weight and elemental composition.

Core Principles and Expected Fragmentation
In MS, a molecule is ionized and the resulting molecular ion and its fragments are detected. For

disulfides, a characteristic fragmentation is the cleavage of the S-S bond.[12][13] The analysis

of fragmentation patterns provides corroborating evidence for the proposed structure. High-

resolution mass spectrometry (HRMS) can determine the elemental formula with high accuracy.

Predicted Mass Spectrometry Data
Property Value Source

Molecular Formula C₁₄H₆F₆N₂O₄S₂ -

Molecular Weight 444.33 g/mol -

Monoisotopic Mass 443.96732 Da [1]

Predicted [M+H]⁺ 444.97460 m/z [1]

Predicted [M+Na]⁺ 466.95654 m/z [1]

Predicted [M-H]⁻ 442.96004 m/z [1]

Key Fragmentation Pathway: The most likely fragmentation is the homolytic or heterolytic

cleavage of the disulfide bond, which would result in a fragment ion with an m/z

corresponding to the 2-nitro-4-(trifluoromethyl)phenylthio radical or cation/anion

(C₇H₃F₃NO₂S), approximately 222.0 m/z.

Experimental Protocol for Mass Spectrometry
Instrumentation: An LC-MS system with an Electrospray Ionization (ESI) source or a GC-MS

with an Electron Ionization (EI) source is suitable. A high-resolution mass analyzer (e.g.,

Orbitrap, TOF) is preferred for accurate mass measurements.

Sample Preparation:
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For LC-MS (ESI): Prepare a dilute solution (1-10 µg/mL) of the compound in a suitable

solvent like methanol or acetonitrile.

For GC-MS (EI): Prepare a slightly more concentrated solution in a volatile solvent like

dichloromethane or ethyl acetate.

Data Acquisition:

Inject the sample into the instrument.

Acquire data in both positive and negative ion modes (for ESI) to observe different

adducts.

Perform MS/MS (or MS²) fragmentation analysis on the parent ion to confirm the structure.

Workflow for Mass Spectrometry Analysis
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Sample Preparation
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Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b1265454/docs?utm_src=pdf-body-img#a-comprehensive-spectroscopic-guide-to-disulfide-bis-2-nitro-4-trifluoromethyl-phenyl
https://www.benchchem.com/product/b1265454?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265454?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. PubChemLite - Disulfide, bis[2-nitro-4-(trifluoromethyl)phenyl] (C14H6F6N2O4S2)
[pubchemlite.lcsb.uni.lu]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. escholarship.org [escholarship.org]

6. Disulfide Chromophores Arise from Stereoelectronic Effects - PMC [pmc.ncbi.nlm.nih.gov]

7. A systematic study of the absorbance of the nitro functional group in the vacuum UV
region - PubMed [pubmed.ncbi.nlm.nih.gov]

8. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]

9. NMR | Fluorine Spectroscopy [nmr.oxinst.com]

10. colorado.edu [colorado.edu]

11. rsc.org [rsc.org]

12. Simplified Identification of Disulfide, Trisulfide, and Thioether Pairs with 213 nm UVPD -
PMC [pmc.ncbi.nlm.nih.gov]

13. Recent advancements in disulfide bridge characterization: Insights from mass
spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Comprehensive Spectroscopic Guide to Disulfide,
bis[2-nitro-4-(trifluoromethyl)phenyl]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265454/docs#a-comprehensive-spectroscopic-
guide-to-disulfide-bis-2-nitro-4-trifluoromethyl-phenyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/product/b1265454?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265454?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

